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Compound of Interest

Compound Name: 3-Ethoxycyclohexene

Cat. No.: B15376129

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the discovery and history of 3-
Ethoxycyclohexene, a notable cyclic ether. The document outlines the seminal synthesis,
experimental protocols, and key chemical data, offering a comprehensive resource for
researchers in organic chemistry and drug development.

Discovery and Early Synthesis

The first documented synthesis of 3-Ethoxycyclohexene is attributed to the pioneering work of
Hofmann and Damm in 1898. Their research, published in the esteemed journal Berichte der
Deutschen Chemischen Gesellschaft, detailed the preparation of this compound. Subsequent
work by chemists such as McCasland and Smith in 1950 further referenced this foundational
synthesis, solidifying its place in the historical record of organic chemistry.

The initial synthesis of 3-Ethoxycyclohexene was achieved through the reaction of
cyclohexene dibromide with sodium ethoxide. This reaction follows a nucleophilic substitution
and elimination pathway, leading to the formation of the target cyclic ether.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Ethoxycyclohexene is presented
below. This data is crucial for its application in further chemical synthesis and for understanding
its behavior in various experimental conditions.
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Property Value Reference
Molecular Formula C8H140 [1]
Molecular Weight 126.20 g/mol [1]
CAS Number 51122-94-2 [1]
IUPAC Name 3-ethoxycyclohexene [1]

Experimental Protocols

The following section details the experimental protocol for the synthesis of 3-
Ethoxycyclohexene, based on the analogous method described for 3-methoxycyclohexene
which was adapted from the original work of Hofmann and Damm.

Synthesis of 3-Ethoxycyclohexene from Cyclohexene
Dibromide

This protocol outlines the preparation of 3-Ethoxycyclohexene via the reaction of cyclohexene
dibromide with sodium ethoxide.

Materials:

Cyclohexene dibromide

Sodium metal

Absolute ethanol

Diethyl ether

Water

Procedure:

e A solution of sodium ethoxide is prepared by dissolving sodium metal in absolute ethanol.

e Crude cyclohexene dibromide is added to the sodium ethoxide solution.
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e The mixture is refluxed for several hours to ensure the completion of the reaction.
o Following reflux, the majority of the ethanol is removed by distillation.
e The remaining residue is diluted with water.

e The aqueous mixture is then repeatedly extracted with diethyl ether to isolate the crude 3-
Ethoxycyclohexene.

o The combined ethereal extracts are dried over a suitable drying agent.
e The final product is purified by distillation.

Reaction Pathway and Workflow

The synthesis of 3-Ethoxycyclohexene from cyclohexene dibromide involves a key reaction
pathway. The workflow for this synthesis, from reactants to the final purified product, is
illustrated below.
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Synthetic workflow for 3-Ethoxycyclohexene.
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The reaction proceeds via an E2 elimination mechanism, where the ethoxide ion acts as a
base, abstracting a proton, while the bromide ion is eliminated, leading to the formation of the
double bond in the cyclohexene ring.
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Reaction mechanism overview.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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